Cas no 87-41-2 (Phthalide)

Phthalide is a naturally occurring lactone compound known for its distinctive aroma and potential applications in perfumery and flavor industries. Its advantages lie in its unique olfactory properties, stability, and versatility in formulation with various fragrance ingredients, offering opportunities for novel scent creation and customized perfume development.
Phthalide structure
Phthalide structure
Product Name:Phthalide
CAS No:87-41-2
MF:C8H6O2
MW:134.13204240799
MDL:MFCD00005906
CID:34417
PubChem ID:6885
Update Time:2025-09-01

Phthalide Chemical and Physical Properties

Names and Identifiers

    • Isobenzofuran-1(3H)-one
    • 1,3-DIHYDROBENZO[C]FURAN-1-ONE
    • 1(3H)-ISOBENZOFURANONE
    • 1-ISOBENZOFURANONE
    • 1-OXOPHTHALAN
    • 1-PHTHALANONE
    • 2-BENZOFURAN-(3H)-ONE
    • A-HYDROXY-O-TOLUIC ACID LACTONE
    • AKOS 243-03
    • BENZO(C)FURAN-2-ONE
    • ISOBENZOFURANONE
    • O-HYDROXYMETHYLBENZOIC ACID LACTONE
    • OXOPHTHALANE
    • 1,3-Dihydrobenzo[C]furan-2-one
    • 2-Benzofuran-1(3H)-one
    • 2-Hydroxymethylbenzoic acid, gamma-lactone
    • Phthalolactone
    • Phthalide
    • (3H)-isobenzofuran-1-one
    • 1-Isobenzofuranone (Phthalide)
    • 4-Pyridazinecarboxylic acid
    • 1(3H)-4,5,6,7-tetrachloroisobenzofuranone
    • 1H-Isobenzofuran-3-one
    • 3-oxo-1,3-dihydro-isobenzofuran
    • 4,5,6,7-tetrachloro-1(3H)-isobenzofuranone
    • 4,5,6,7-tetrachloroisobenzofuran-1(3H)-one
    • 4,5,6,7-TETRACHLOROPHTHALIDE
    • 4,5,6,7-Tetrachlorophthalidefthalide
    • 4,5,6,7-Tetrachlor-phthalid
    • Fthalide
    • isobenzofuran-1-one
    • KF-32
    • o-HydroxyMethylbenzoic acid lactone
    • PHH
    • Rabcide
    • SPECS AE-641
    • 3H-isobenzofuran-1-one
    • 3H-2-benzofuran-1-one
    • 1,3-dihydro-2-benzofuran-1-one
    • Phthalanone
    • Phthalid
    • WNZQDUSMALZDQF-UHFFFAOYSA-N
    • 8VV922U86J
    • Phthalide, 99%
    • Phthalide, 98%
    • 2-Hydroxymethylbenzoic acid, .gamma.-l
    • Phthalide (6CI, 8CI)
    • 2-Hydroxymethylbenzoic acid γ-lactone
    • NSC 1469
    • MDL: MFCD00005906
    • Inchi: 1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2
    • InChI Key: WNZQDUSMALZDQF-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2)CO1
    • BRN: 0114632

Computed Properties

  • Exact Mass: 134.03700
  • Monoisotopic Mass: 134.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Acicular crystals
  • Density: 1.1
  • Melting Point: 73.0 to 76.0 deg-C
  • Boiling Point: 290 °C(lit.)
  • Flash Point: Fahrenheit: 305.6 ° f
    Celsius: 152 ° c
  • Refractive Index: 1.5360 (estimate)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 26.30000
  • LogP: 1.35700
  • FEMA: 4195 | PHTHALIDE
  • Solubility: Soluble in ethanol, ether and hot water, very slightly soluble in water.

Phthalide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S26-S36-S24/25
  • RTECS:TI3520000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36

Phthalide Customs Data

  • HS CODE:29322980
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Phthalide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
Substituent effects on hydrogenation of aromatic rings: hydrogenation vs. hydrogenolysis in cyclic analogs of benzyl ethers
Anzalone, Luigi; Hirsch, Jerry A., Journal of Organic Chemistry, 1985, 50(12), 2128-33

Production Method 2

Reaction Conditions
1.1 Catalysts: 2144743-11-1 Solvents: Benzene-d6 ;  3 h, rt
1.2 Reagents: Methanol ;  rt
Reference
Synthesis, characterization and catalytic performances of benzimidazolin-2-iminato actinide (IV) complexes in the Tishchenko reactions for symmetrical and unsymmetrical esters
Liu, Heng; Khononov, Maxim; Fridman, Natalia; Tamm, Matthias; Eisen, Moris S., Journal of Organometallic Chemistry, 2018, 857, 123-137

Production Method 3

Reaction Conditions
1.1 Catalysts: (T-4)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-iminato-κ… Solvents: Benzene-d6 ;  6 h, rt
1.2 Reagents: Oxygen Solvents: Methanol ;  rt
Reference
Mono(imidazolin-2-iminato) Actinide Complexes: Synthesis and Application in the Catalytic Dimerization of Aldehydes
Karmel, Isabell S. R.; Fridman, Natalia; Tamm, Matthias; Eisen, Moris S., Journal of the American Chemical Society, 2014, 136(49), 17180-17192

Production Method 4

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
Reference
The Stille reaction
Farina, Vittorio; Krishnamurthy, Venkat; Scott, William J., Organic Reactions (Hoboken, 1997, 50,

Production Method 5

Reaction Conditions
1.1 Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-iminato-κN2]met… Solvents: Benzene-d6 ;  15 min, rt
1.2 Solvents: Methanol
Reference
Mixed imidazolin-2-iminato-Cp* thorium(IV) complexes: synthesis and reactivity toward oxygen-containing substrates
Karmel, Isabell S. R.; Fridman, Natalia; Tamm, Matthias; Eisen, Moris S., Organometallics, 2015, 34(12), 2933-2942

Production Method 6

Reaction Conditions
1.1 Catalysts: 2740505-23-9 Solvents: Toluene ;  24 h, 100 °C
Reference
Azolium Control of the Osmium-Promoted Aromatic C-H Bond Activation in 1,3-Disubstituted Substrates
Cancela, Lara; Esteruelas, Miguel A. ; Olivan, Montserrat; Onate, Enrique, Organometallics, 2021, 40(23), 3979-3991

Phthalide Raw materials

Phthalide Preparation Products

Phthalide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87-41-2)Phthalide
Order Number:LE9159;LE2167;LE13281359
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87-41-2)Phthalide
Order Number:sfd7205
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

Phthalide Spectrogram

13C NMR
13C NMR
GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87-41-2)Phthalide
LE9159;LE2167;LE13281359
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:87-41-2)Phthalide
sfd7205
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email